Cas no 104597-98-0 ((S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester)

(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester structure

104597-98-0 structure

Product Name:(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester

CAS No:104597-98-0

MF:C₁₂H₁₃NO₄

MW:235.235923528671

MDL:MFCD06799020

CID:126295

PubChem ID:643464

Update Time:2024-11-03

(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (S)-1-Benzyl 2-methyl aziridine-1,2-dicarboxylate
- 1-BENZYL 2-METHYL (S)-(-)-1,2-AZIRIDINEDICARBOXYLATE
- (S)-N-[(Benzyloxy)carbonyl]aziridine-2-carboxylic Acid Methyl Ester
- 1,2-Aziridinedicarboxylicacid, 2-methyl 1-(phenylmethyl) ester, (2S)-
- Methyl (S)-(-)-N-Z-aziridine-2-carboxylate
- 1-Benzyl 2-methyl (2S)-aziridine-1,2-dicarboxylate
- 1-Benzyl-2-methyl-(2S)-aziridin-1,2-dicarboxylat
- Methyl (S)-(?)-N-Z-aziridine-2-carboxylate
- 1-benzyl 2-methyl (S)-aziridine-1,2-dicarboxylate
- Methyl (S)-(-)-N-benzyloxycarbonylaziridine-2-carboxylate
- Methyl (S)-(-)-N-Z-aziridine-2-carboxylate 96%
- 104597-98-0
- AKOS016014968
- MFCD06799020
- 1-O-benzyl 2-O-methyl (2S)-aziridine-1,2-dicarboxylate
- (S)-1-Benzyl2-methylaziridine-1,2-dicarboxylate
- O1-Benzyl O2-methyl (2S)-aziridine-1,2-dicarboxylate
- GTZJUBQWCWZING-NKUHCKNESA-N
- Methyl (S)-(-)-N-Z-aziridine-2-carboxylate, 96%
- 2-methyl 1-(phenylmethyl) (2S)-1,2-aziridinedicarboxylate
- SCHEMBL7802196
- DTXSID10909050
- 1-Benzyl 2-methyl(S)(-)-1,2-aziridinedicarboxylate,96%
- 1,2-Aziridinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (2S)-
- CS-0063506
- PD043828
- EN300-313424
- AS-37299
- 1-Benzyl 2-methyl (2S)-1,2-aziridinedicarboxylate
- 1,2-Aziridinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (S)- (ZCI)
- (2S)-1,2-Aziridinedicarboxylic acid 2-methyl 1-(phenylmethyl) ester
- (S)-N-Cbz-aziridine-2-carboxylic acid methyl ester
- Methyl (S)-1-(benzyloxycarbonyl)aziridine-2-carboxylate
- Methyl (S)-N-[(benzyloxy)carbonyl]aziridine-2-carboxylate
- Methyl (S)-N-Cbz-aziridine-2-carboxylate
- (S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester
- MDL： MFCD06799020
- Inchi： 1S/C12H13NO4/c1-16-11(14)10-7-13(10)12(15)17-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3/t10-,13?/m0/s1
- InChI Key： GTZJUBQWCWZING-NKUHCKNESA-N
- SMILES： O(CC1C=CC=CC=1)C(N1C[C@H]1C(=O)OC)=O

Computed Properties

Exact Mass: 235.08449
Monoisotopic Mass: 235.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.4
Topological Polar Surface Area: 55.6

Experimental Properties

Color/Form: liquid
Density: 1.19 g/mL at 25 °C(lit.)
Melting Point: N/A
Boiling Point: 160-165 °C/2 mmHg(lit.)
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.519(lit.)
Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
PSA: 55.61
LogP: 1.11830
Optical Activity: [α]20/D −25°, c = 1 in toluene
Solubility: Not determined

(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Term：WGK Germany 3
Storage Condition：Refrigerator

(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester Pricemore >>

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Chemenu	CM200603-5g	1-benzyl 2-methyl (S)-aziridine-1,2-dicarboxylate	104597-98-0	95%	5g	$473	2021-06-09
Alichem	A019139243-1g	(S)-1-Benzyl 2-methyl aziridine-1,2-dicarboxylate	104597-98-0	95%	1g	$196.20	2023-09-04
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abcr	AB494096-250 mg	(S)-1-Benzyl 2-methyl aziridine-1,2-dicarboxylate, 95%; .	104597-98-0	95%	250mg	€126.60	2023-06-13
abcr	AB494096-1 g	(S)-1-Benzyl 2-methyl aziridine-1,2-dicarboxylate, 95%; .	104597-98-0	95%	1g	€211.50	2023-06-13
abcr	AB494096-5 g	(S)-1-Benzyl 2-methyl aziridine-1,2-dicarboxylate, 95%; .	104597-98-0	95%	5g	€604.90	2023-06-13
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(S)-N-(Benzyloxy)carbonylaziridine-2-carboxylic Acid Methyl Ester Production Method

Production Method 1

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform ; 10 min, rt; 4 h, rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Diethyl ether , Water ; basified, rt
1.3 Solvents: Ethyl acetate ; rt → 0 °C
1.4 20 h, rt

Reference

Stereochemistry of reactions of the inhibitor/substrates L- and D-β-chloroalanine with β-mercaptoethanol catalysed by L-aspartate aminotransferase and D-amino acid aminotransferase respectively

Adams, Benjamin; Lowpetch, Kreingkrai; Thorndycroft, Faye; Whyte, Sheena M.; Young, Douglas W., Organic & Biomolecular Chemistry, 2005, 3(18), 3357-3364

Production Method 2

1103830-26-7

104597-98-0

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Methanol ; 1 h, rt

Reference

Catalytic aziridination of electron-deficient olefins with an N-chloro-N-sodio carbamate and application of this novel method to asymmetric synthesis

Minakata, Satoshi; Murakami, Yuta; Tsuruoka, Ryoji; Kitanaka, Shinsuke; Komatsu, Mitsuo, Chemical Communications (Cambridge, 2008, (47), 6363-6365

Production Method 3

75154-69-7

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform ; 2 h, 0 °C
1.2 Reagents: Triethylamine Solvents: Chloroform ; 0 °C; 16 h, rt
1.3 Reagents: Citric acid Solvents: Water ; rt

Reference

Synthesis of homochiral acyclic mono- and bis(α-amino acid)s with oligo(oxyethylene) chains

Belohradsky, Martin; Ridvan, Ludek; Zavada, Jiri, Collection of Czechoslovak Chemical Communications, 2003, 68(7), 1319-1325

Production Method 4

64420-86-6

104597-98-0

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: (2S)-2-[Diphenyl[(trimethylsilyl)oxy]methyl]pyrrolidine Solvents: Chloroform ; rt
1.2 Reagents: Sodium cyanide , Manganese oxide (MnO2) ; 40 min, 0 °C

Reference

Catalytic Asymmetric Aziridination of α,β-Unsaturated Aldehydes

Deiana, Luca; Dziedzic, Pawel; Zhao, Gui-Ling; Vesely, Jan; Ibrahem, Ismail; et al, Chemistry - A European Journal, 2011, 17(28), 7904-7917

Production Method 5

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform ; 0 °C; 4 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.3 20 h, rt

Reference

In Vitro and In Vivo Evaluation of ABCG2 (BCRP) Inhibitors Derived from Ko143

Zechner, Melanie; Castro Jaramillo, Claudia A.; Zubler, Nadine S.; Taddio, Marco F. ; Mu, Linjing ; et al, Journal of Medicinal Chemistry, 2023, 66(10), 6782-6797

Production Method 6

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform
1.2 Solvents: Water
1.3 Reagents: Sodium bicarbonate Solvents: Diethyl ether
1.4 -

Reference

Efficient synthesis of (6R)-6-amino-1-methyl-4-(3-methylbenzyl)hexahydro-1H-1,4-diazepine from methyl (2R)- and (2S)-1-benzyloxycarbonyl-2-aziridinecarboxylates

Kato, Shiro; Harada, Hiroshi; Morie, Toshiya, Journal of the Chemical Society, 1997, (21), 3219-3226

Production Method 7

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid
1.2 Reagents: Triethylamine Solvents: Chloroform

Reference

Construction of optically pure tryptophans from serine derived aziridine-2-carboxylates

Sato, Kazuo; Kozikowski, Alan P., Tetrahedron Letters, 1989, 30(31), 4073-6

Production Method 8

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; rt → 0 °C; 90 min, 0 °C
1.2 Reagents: Diisopropylethylamine ; 20 min, 0 °C
1.3 Solvents: Dichloromethane ; rt → 0 °C; 3 h, 0 °C → rt; 15 h, rt

Reference

The in vitro transport of model thiodipeptide prodrugs designed to target the intestinal oligopeptide transporter, PepT1

Foley, David; Pieri, Myrtani; Pettecrew, Rachel; Price, Richard; Miles, Stephen; et al, Organic & Biomolecular Chemistry, 2009, 7(18), 3652-3656

Production Method 9

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform
1.2 Reagents: Triethylamine Solvents: Dichloromethane

Reference

Synthesis of amino acids with modified principal properties. 2: Amino acids with polar side chains

Larsson, Ulf; Carlson, Rolf, Acta Chemica Scandinavica, 1994, 48(6), 511-16

Production Method 10

75154-68-6

104597-98-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Methanol , Chloroform ; 3 h, 0 °C
1.2 Reagents: Triethylamine Solvents: Dichloromethane , Toluene ; 0 °C → rt; 16 h, rt

Reference

Selective cleavage of carbamate protecting groups from aziridines with Otera's catalyst

Sun, Shan; Tirotta, Ilaria; Zia, Nicholas; Hutton, Craig A., Australian Journal of Chemistry, 2014, 67(3), 411-415